molecular formula C10H12O B8720533 4,4a,5,6-Tetrahydro-2(3H)-naphthalenone CAS No. 34545-87-4

4,4a,5,6-Tetrahydro-2(3H)-naphthalenone

Cat. No.: B8720533
CAS No.: 34545-87-4
M. Wt: 148.20 g/mol
InChI Key: DXIKCYRJHPXRGV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4,4a,5,6-Tetrahydro-2(3H)-naphthalenone is a useful research compound. Its molecular formula is C10H12O and its molecular weight is 148.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

34545-87-4

Molecular Formula

C10H12O

Molecular Weight

148.20 g/mol

IUPAC Name

4,4a,5,6-tetrahydro-3H-naphthalen-2-one

InChI

InChI=1S/C10H12O/c11-10-6-5-8-3-1-2-4-9(8)7-10/h2,4,7-8H,1,3,5-6H2

InChI Key

DXIKCYRJHPXRGV-UHFFFAOYSA-N

Canonical SMILES

C1CC2CCC(=O)C=C2C=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

This material is prepared according to the procedure for Preparation 3 wherein 2-methoxy-2-methylchroman is substituted for 6-methyl-2-methoxy-2-methylchroman.
Name
2-methoxy-2-methylchroman
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
6-methyl-2-methoxy-2-methylchroman
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.